Cas no 17920-23-9 (Diethyl 2-(prop-2-yn-1-yl)malonate)

• Product Name: Diethyl 2-(prop-2-yn-1-yl)malonate
• CAS No: 17920-23-9
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD00091967
• CID: 906715
• PubChem ID: 253662092
• Update Time: 2025-05-23

Diethyl 2-(prop-2-yn-1-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(prop-2-yn-1-yl)malonate
• diethyl 2-prop-2-ynylpropanedioate
• DIETHYL 2-PROPYNYLMALONATE
• diethyl prop-2-yn-1-ylpropanedioate
• 2-propargylmalonic acid diethyl ester
• MALONIC ACID,2-PROPYNYL-,DIETHYL ESTER
• Propargylmalonic Acid Diethyl Ester
• USAF KF-9
• Diethyl (prop-2-ynyl)malonate
• Diethyl 2-propargylmalonate
• Nsc28575
• Diethyl propargylMalonate
• 2-Propynylmalonic acid diethyl ester
• 2-(Propargyl)malonic acid diethyl ester
• NSC 28575
• S11870
• NS00121341
• Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-diethyl ester
• Diethyl (mono) propargyl malonate
• SCHEMBL5804056
• D4616
• FKXOELIKVUIBLP-UHFFFAOYSA-N
• A881271
• BRN 1103668
• Malonic acid, 2-(2-propynyl)-, diethyl ester
• DTXSID90170781
• AKOS016012258
• CS-0045252
• 4-02-00-02303 (Beilstein Handbook Reference)
• 17920-23-9
• MALONIC ACID, 2-PROPYNYL-, DIETHYL ESTER
• 1,3-diethyl 2-(prop-2-yn-1-yl)propanedioate
• diethyl prop-2-yn-1-ylmalonate
• AS-70260
• MFCD00091967
• NSC-28575
• diethyl propargyl-malonate
• diethyl (2-propynyl)malonate
• Diethyl2-(prop-2-yn-1-yl)malonate
• ethyl 2-carboethoxy-4-pentynoate

• MDL： MFCD00091967
• Inchi： 1S/C10H14O4/c1-4-7-8(9(11)13-5-2)10(12)14-6-3/h1,8H,5-7H2,2-3H3
• InChI Key： FKXOELIKVUIBLP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC#C)=O

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178 ºC
• Boiling Point: 115°C/11mmHg(lit.)
• Flash Point: 121.3±23.0 ºC,
• Refractive Index: 1.4405 (20 ºC)
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 52.60000
• LogP: 0.75210

Diethyl 2-(prop-2-yn-1-yl)malonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：OO1630000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Diethyl 2-(prop-2-yn-1-yl)malonate

Introduction to Diethyl 2-(prop-2-yn-1-yl)malonate (CAS No. 17920-23-9) in Modern Chemical Research

Diethyl 2-(prop-2-yn-1-yl)malonate, identified by the Chemical Abstracts Service Number (CAS No.) 17920-23-9, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This ester derivative features a unique structure comprising a malonate backbone conjugated with a propargyl group, making it a versatile intermediate in the synthesis of complex molecules. The compound's bifunctional nature allows for diverse chemical transformations, which have been leveraged in the development of novel pharmaceuticals, agrochemicals, and materials.

The malonate moiety in Diethyl 2-(prop-2-yn-1-yl)malonate plays a crucial role in its reactivity, enabling it to participate in various coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental in constructing biaryl and heteroaryl systems. These reactions are widely employed in medicinal chemistry to generate drug candidates with enhanced pharmacological properties. Additionally, the propargyl group introduces a triple bond that can be selectively functionalized through additions, oxidations, or polymerizations, offering further synthetic flexibility.

In recent years, the applications of Diethyl 2-(prop-2-yn-1-yl)malonate have expanded into advanced materials science. Researchers have explored its potential in the synthesis of conductive polymers and organic electronics due to its ability to form stable π-conjugated systems. The compound's structural features make it an attractive building block for designing materials with tailored electronic and optical properties, which are essential for applications in flexible displays, solar cells, and sensors.

One of the most compelling aspects of Diethyl 2-(prop-2-yn-1-yl)malonate is its utility in drug discovery programs. Its structural motif is reminiscent of natural products and bioactive molecules, suggesting that derivatives of this compound may exhibit promising biological activities. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The malonate group provides a scaffold for selective modifications that can fine-tune binding interactions with biological targets, while the propargyl group allows for further derivatization to enhance potency and selectivity.

The synthesis of Diethyl 2-(prop-2-yn-1-yl)malonate typically involves the condensation of diethyl malonate with propargyl bromide under basic conditions. This reaction proceeds efficiently due to the electrophilic nature of the malonate ester and the nucleophilic character of the propargyl group. The resulting product can be further functionalized through various chemical pathways, including hydrolysis to form diethyl maleate or reduction to yield diethyl succinate derivatives. These transformations highlight the compound's versatility as a synthetic intermediate.

Recent advancements in catalytic methods have further enhanced the utility of Diethyl 2-(prop-2-yn-1-yl)malonate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the construction of complex molecular architectures with high efficiency and selectivity. These techniques have been particularly valuable in synthesizing heterocyclic compounds, which are prevalent in many therapeutic agents. The ability to incorporate diverse functional groups into these molecules using Diethyl 2-(prop-2-yn-1-yl)malonate as a starting material has accelerated the discovery process in pharmaceutical research.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications. Unlike some reactive intermediates that require stringent handling protocols, Diethyl 2-(prop-2-yn-1-yl)malonate maintains its integrity under moderate temperatures and pressures, facilitating scalable synthesis processes. This stability has been particularly beneficial in large-scale manufacturing settings where reproducibility and cost-effectiveness are paramount.

In conclusion, Diethyl 2-(prop-2-yn-1-y l)malonate (CAS No. 17920 -23 -9) represents a valuable asset in modern chemical research. Its unique structural features enable diverse synthetic applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new methodologies for functionalizing this compound, its importance is expected to grow further. The ongoing development of innovative catalysts and synthetic strategies will undoubtedly expand its utility, solidifying its role as a cornerstone intermediate in advanced chemical synthesis.